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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
C.l. Acid Red 213 (CAS No. 12715-60-5), a single azo, 1:2 cobalt complex dye. Due to the
limited publicly available data specific to Acid Red 213, this guide supplements known
information with data from structurally similar azo dyes and metal complexes to provide a
broader context for its potential characteristics and analysis.

General and Chemical Properties

Acid Red 213 is a synthetic dye primarily used in the textile and leather industries.[1] It is
characterized by its azo functional group (-N=N-) and the presence of a central cobalt ion
coordinated with two dye ligands. This metal complex structure generally imparts high light
fastness and stability.[2]

Chemical Structure

The precise, experimentally verified structure of the final 1:2 cobalt complex of Acid Red 213 is
not readily available in public literature. However, based on its established manufacturing
method, a plausible chemical structure can be deduced.[1] The synthesis involves the
diazotization of 3-Amino-4-hydroxybenzenesulfonamide, which is then coupled with
Naphthalen-2-ol.[1] The resulting azo dye ligand subsequently forms a 1:2 complex with a
cobalt ion. In this complex, the cobalt ion is coordinated with two molecules of the azo ligand,
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likely in an octahedral geometry, with the ligand acting as a bidentate donor through nitrogen

and oxygen atoms.[3]

Plausible Ligand Structure (Pre-complexation): (E)-3-((2-hydroxynaphthalen-1-yl)diazenyl)-4-

hydroxybenzenesulfonamide

Plausible 1:2 Cobalt Complex Structure: The final complex would involve one Co(lll) ion

coordinated with two molecules of the deprotonated ligand described above.

Physicochemical Properties

The general physicochemical properties of Acid Red 213 are summarized in the table below.

Quantitative solubility and specific spectral data are not available, so qualitative descriptions

and data from analogous compounds are provided for context.

Property Value / Description Citation
C.l. Name Acid Red 213, 156751 [1][4]
CAS Number 12715-60-5 [1][4]

Molecular Formula

C16H13N304S (for the ligand)

[1]14]

Molecular Weight

343.36 g/mol (for the ligand)

[1]14]

Appearance

Red-brown powder

[4]

Solubility

Soluble in water

[4]

Reactivity

In concentrated sulfuric acid, it
produces a purple solution,
which forms a purple
precipitate upon dilution. It is
stable in strong hydrochloric
acid. It is degraded by nitric
acid. In concentrated sodium
hydroxide, the solution turns

red upon dilution.

[1]14]
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Synthesis and Purification

The manufacturing process for Acid Red 213 follows a standard two-step procedure for azo
dyes, followed by metallization.[1]

Synthesis Workflow
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Synthesis Workflow for Acid Red 213

Step 1: Diazotization

3-Amino-4-hydroxybenzenesulfonamide Sodium Nitrite (NaNOz) Hydrochloric Acid (HCI)

Reaction with NaNO2/HCI Temperature Control

Step 2: Azo Coupling

Naphthalen-2-ol

Diazonium Salt Intermediate

Coupling Reaction

Step 3: Metallization

Azo Dye Ligand Cobalt Chloride (CoClz)

Complexation (1:2 Ratio)

Acid Red 213 (1:2 Cobalt Complex)
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General Characterization Workflow for Azo Dye-Metal Complexes

W synthesized Acid Red 213

Identify Functional Groups
(N=N, SOsH, M-N, M-O)

Elucidate Proton/Carbon
Environment

onfirm Molecular Weight \ Confirm Elemental Composition Assess Thermal Stability Determine Electrolytic Nature

Spectroscopic Analysis Physicochemical Analysis

UV-Vis ‘

NMR (H, :5C)

Mass Spectrometry Elemental Analysis Thermogravimetric Analysis (TGA)

Molar Conductivity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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